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Compound of Interest

3-(2,3,4-Trihydroxy-phenyl)-acrylic
Compound Name: o
aci

Cat. No.: B173185

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of 3-(2,3,4-Trihydroxy-phenyl)-acrylic
acid, a phenolic compound of significant interest in various scientific domains. This document
outlines its fundamental chemical properties, including its Chemical Abstracts Service (CAS)
number and molecular weight, and will serve as a foundational resource for further research
and development.

Core Chemical Identifiers

A precise understanding of a compound's identity is paramount for any scientific investigation.
The following table summarizes the key identifiers for 3-(2,3,4-Trihydroxy-phenyl)-acrylic
acid.
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Identifier Value

CAS Number 13058-13-4[1]
Molecular Weight 196.15682 g/mol [1]
Molecular Formula CoHsOs[1]

(E)-3-(2,3,4-trihydroxyphenyl)prop-2-enoic
acid[1]

IUPAC Name

3-(2,3,4-Trihydroxy-phenyl)-2-propenoic acid,

Synonyms ) ] )
(E)-3-(2,3,4-trihydroxyphenyl)acrylic acid[1]

Future Directions: A Glimpse into a Broader
Investigation

While the core identifiers have been established, a comprehensive understanding necessitates
a deeper dive into the compound's characteristics and potential applications. Future updates to

this guide will include:

» Detailed Experimental Protocols: Methodologies for the synthesis, purification, and analytical
characterization of 3-(2,3,4-Trihydroxy-phenyl)-acrylic acid will be provided. This will
encompass techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass
spectrometry (MS), and high-performance liquid chromatography (HPLC).

e Quantitative Data Presentation: All relevant quantitative data, including but not limited to,
solubility, pKa, and spectroscopic data (UV-Vis, IR), will be systematically organized into
tables for straightforward comparison and analysis.

 Biological Activity and Signaling Pathways: An exploration of the compound's biological
effects and its interactions with cellular signaling pathways will be a key focus. This will
involve a thorough review of existing literature and may include diagrammatic
representations of these pathways.

Visualizing a Potential Experimental Workflow
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To illustrate the intended direction of this technical guide, the following diagram outlines a
hypothetical experimental workflow for the characterization of 3-(2,3,4-Trihydroxy-phenyl)-
acrylic acid.

Structural & Physicochemical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b173185#3-2-3-4-trihydroxy-phenyl-acrylic-acid-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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